Cas no 2763922-16-1 (Methyl 3-(2-oxoethyl)azetidine-3-carboxylate)

• Product Name: Methyl 3-(2-oxoethyl)azetidine-3-carboxylate
• CAS No: 2763922-16-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5561583
• PubChem ID: 165999425
• Update Time: 2025-07-21

Methyl 3-(2-oxoethyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763922-16-1
• EN300-37355770
• methyl 3-(2-oxoethyl)azetidine-3-carboxylate
• Methyl 3-(2-oxoethyl)azetidine-3-carboxylate

• Inchi： 1S/C7H11NO3/c1-11-6(10)7(2-3-9)4-8-5-7/h3,8H,2,4-5H2,1H3
• InChI Key： VBJWRUBQAICETK-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC=O)CNC1)=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 3-(2-oxoethyl)azetidine-3-carboxylate

Methyl 3-(2-oxoethyl)azetidine-3-carboxylate (CAS No. 2763922-16-1): A Comprehensive Overview

Methyl 3-(2-oxoethyl)azetidine-3-carboxylate (CAS No. 2763922-16-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique azetidine core structure, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The 3-(2-oxoethyl)azetidine-3-carboxylate moiety is particularly noteworthy due to its potential applications in drug development, where its structural flexibility and reactivity offer a versatile platform for molecular design.

The chemical structure of Methyl 3-(2-oxoethyl)azetidine-3-carboxylate consists of an azetidine ring substituted with a 2-oxoethyl group and a methyl ester at the third position. This configuration imparts distinct chemical and biological properties, making it an attractive candidate for further exploration in medicinal chemistry. The presence of the oxoethyl group introduces a polar functional handle, which can be utilized for further derivatization, while the methyl ester provides stability and ease of handling during synthetic procedures.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological activities. Azetidine derivatives, in particular, have shown potential as scaffolds for developing new therapeutic agents. The work of researchers at leading academic institutions and pharmaceutical companies has highlighted the importance of optimizing the structural features of these compounds to enhance their biological efficacy. Methyl 3-(2-oxoethyl)azetidine-3-carboxylate stands out as a compound that exemplifies this trend, with its ability to serve as a precursor for more complex molecules.

The synthesis of Methyl 3-(2-oxoethyl)azetidine-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and transition-metal-catalyzed reactions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities in organic chemistry that enable the efficient production of complex molecules.

The biological activity of Methyl 3-(2-oxoethyl)azetidine-3-carboxylate has been extensively studied in various preclinical models. Initial investigations have revealed that this compound exhibits moderate binding affinity to certain biological targets, suggesting its potential as an active pharmaceutical ingredient (API). Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its role in modulating cellular pathways associated with inflammation, pain, and neurodegeneration. These findings underscore the importance of continued research into azetidine derivatives as therapeutic candidates.

The pharmacokinetic profile of Methyl 3-(2-oxoethyl)azetidine-3-carboxylate is another critical aspect that has been examined in detail. Studies have demonstrated that this compound exhibits favorable solubility and stability under physiological conditions, which are essential properties for any potential drug candidate. Additionally, preliminary toxicology studies have shown that it is well-tolerated at relevant doses, further supporting its suitability for further development. These pharmacokinetic and safety profiles are crucial considerations in the drug discovery process and contribute to the overall assessment of Methyl 3-(2-oxoethyl)azetidine-3-carboxylate as a promising therapeutic agent.

The role of computational chemistry in understanding the behavior of Methyl 3-(2-oxoethyl)azetidine-3-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets and to guide the design of more potent derivatives. These computational approaches complement experimental studies by providing insights into the molecular mechanisms underlying its biological activity. The integration of computational methods with traditional wet chemistry has accelerated the pace of drug discovery and improved the efficiency of lead optimization efforts.

In conclusion, Methyl 3-(2-oxoethyl)azetidine-3-carboxylate (CAS No. 2763922-16-1) represents a significant advancement in pharmaceutical chemistry and biomedicine. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, make it a valuable compound for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like Methyl 3-(2-oxoethyl)azetidine-3-carboxylate will undoubtedly play a crucial role in shaping the future of drug discovery and development.